N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[(2-thiophen-2-ylpyridin-3-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H14N2O3S/c21-18(12-5-6-14-15(9-12)23-11-22-14)20-10-13-3-1-7-19-17(13)16-4-2-8-24-16/h1-9H,10-11H2,(H,20,21)
• InChI Key: CMTRSTIRPDWWDJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCC3=C(N=CC=C3)C4=CC=CS4
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol

Description

N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry. This compound is a member of the benzodioxole family, which is known for its diverse pharmacological activities.

Mechanism of Action

Target of Action

Similar compounds have been designed and synthesized for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s worth noting that the molecular interactions of similar derivatized conjugates in docking studies reveal their suitability for further development . This suggests that the compound may interact with its target in a way that disrupts the normal function of the target, leading to its anti-tubercular activity.

Biochemical Pathways

Compounds with similar structures have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may interfere with the biochemical pathways essential for the survival and replication of this bacterium.

Pharmacokinetics

The compound’s potential as an anti-tubercular agent suggests that it may have suitable pharmacokinetic properties that allow it to reach its target site in the body and exert its therapeutic effect .

Result of Action

Similar compounds have been shown to exhibit significant anti-tubercular activity , suggesting that this compound may also have a similar effect.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide in lab experiments is its potential anticancer activity. This compound may be useful in developing new cancer treatments. Additionally, this compound has also shown potential as an anti-inflammatory agent, which may be useful in developing new anti-inflammatory drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce large quantities of this compound for further research.

Future Directions

There are several future directions for research on N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide. One direction is to further investigate its potential anticancer activity and develop new cancer treatments based on this compound. Another direction is to study its anti-inflammatory activity and develop new anti-inflammatory drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and identify its cellular targets. Furthermore, future research may also focus on developing new synthesis methods for this compound to make it more accessible for further research.

Synthesis Methods

The synthesis of N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a multistep process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-bromo-3-nitropyridine with thiophene-2-boronic acid in the presence of a palladium catalyst to form 2-(thiophen-2-yl)pyridin-3-yl)nitro methane. The second step involves the reduction of the nitro group to an amine group using hydrogen gas and a palladium catalyst. The third step involves the reaction of the amine group with benzo[d][1,3]dioxole-5-carboxylic acid in the presence of a coupling agent to form this compound.

Scientific Research Applications

N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential anticancer activity. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has also shown potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.